Cas no 55675-72-4 (Thiomorpholine, 4-methyl-)

Thiomorpholine, 4-methyl- structure
Thiomorpholine, 4-methyl- structure
Product Name:Thiomorpholine, 4-methyl-
CAS No:55675-72-4
MF:C5H11NS
MW:117.21253991127
CID:351222
PubChem ID:523249
Update Time:2025-04-19

Thiomorpholine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-methyl-
    • 4-methylthiomorpholine
    • methylthiomorpholine
    • 55675-72-4
    • DTXSID30335170
    • SCHEMBL124804
    • BS-34536
    • N-Methylthiomorpholine
    • Inchi: 1S/C5H11NS/c1-6-2-4-7-5-3-6/h2-5H2,1H3
    • InChI Key: KDTVWEHAAISPNW-UHFFFAOYSA-N
    • SMILES: S1CCN(C)CC1

Computed Properties

  • Exact Mass: 117.06133
  • Monoisotopic Mass: 117.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 50
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 28.5Ų

Experimental Properties

  • PSA: 3.24

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